Cas no 2091246-88-5 (2,4,6-trimethyloxane-4-carboxylic acid)

• Product Name: 2,4,6-trimethyloxane-4-carboxylic acid
• CAS No: 2091246-88-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 4636906
• Update Time: 2025-07-11

2,4,6-trimethyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethyloxane-4-carboxylic acid

• Inchi： 1S/C9H16O3/c1-6-4-9(3,8(10)11)5-7(2)12-6/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： MLTWTOUYUILTPZ-UHFFFAOYSA-N
• SMILES： C1(C)OC(C)CC(C)(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2,4,6-trimethyloxane-4-carboxylic acid

Introduction to 2,4,6-trimethyloxane-4-carboxylic acid (CAS No. 2091246-88-5)

2,4,6-trimethyloxane-4-carboxylic acid (CAS No. 2091246-88-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinct molecular structure, which includes a cyclic ether backbone with three methyl groups and a carboxylic acid functional group. The combination of these features endows the molecule with a range of potential applications, from synthetic intermediates to pharmaceuticals.

The chemical formula of 2,4,6-trimethyloxane-4-carboxylic acid is C₇H₁₄O₃. Its molecular weight is 150.18 g/mol, and it exhibits a melting point of approximately 105°C. The compound is soluble in common organic solvents such as ethanol and acetone, making it amenable to various synthetic transformations and analytical techniques.

In recent years, the study of 2,4,6-trimethyloxane-4-carboxylic acid has been driven by its potential as a building block in the synthesis of more complex molecules. Researchers have explored its reactivity in various chemical reactions, including esterification, amidation, and coupling reactions. These studies have highlighted the compound's stability and reactivity under different conditions, providing valuable insights into its behavior in synthetic pathways.

The biological activity of 2,4,6-trimethyloxane-4-carboxylic acid has also been a subject of interest. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties due to its ability to modulate certain signaling pathways involved in inflammation. Additionally, its structural similarity to known bioactive molecules has led to investigations into its potential as a lead compound for drug discovery.

In the context of medicinal chemistry, 2,4,6-trimethyloxane-4-carboxylic acid has been evaluated for its potential therapeutic applications. One notable area of research involves its use as an intermediate in the synthesis of anti-cancer drugs. Studies have shown that derivatives of this compound can inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation and survival. These findings have opened up new avenues for the development of novel cancer therapeutics.

Beyond its medicinal applications, 2,4,6-trimethyloxane-4-carboxylic acid has also found use in materials science. Its unique structure and functional groups make it suitable for the preparation of polymers with specific properties. For example, researchers have synthesized polyesters using this compound as a monomer, resulting in materials with improved mechanical strength and thermal stability. These polymers have potential applications in areas such as biodegradable plastics and biomedical devices.

The environmental impact of 2,4,6-trimethyloxane-4-carboxylic acid is another important consideration. Studies have shown that the compound is biodegradable under certain conditions, which makes it an attractive option for green chemistry initiatives. Efforts are ongoing to optimize synthetic routes that minimize environmental footprint while maintaining high yields and purity.

In conclusion, 2,4,6-trimethyloxane-4-carboxylic acid (CAS No. 2091246-88-5) is a multifaceted compound with a wide range of potential applications in organic synthesis, medicinal chemistry, materials science, and environmental science. Ongoing research continues to uncover new properties and uses for this molecule, further solidifying its importance in various scientific disciplines.